Cas no 898448-58-3 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide
• CAS No: 898448-58-3
• MF: C₂₁H₂₃F₄N₃O
• MW: 409.420439004898
• CID: 5484285
• Update Time: 2025-06-08

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide
• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C21H23F4N3O/c1-27-9-11-28(12-10-27)19(15-5-7-18(22)8-6-15)14-26-20(29)16-3-2-4-17(13-16)21(23,24)25/h2-8,13,19H,9-12,14H2,1H3,(H,26,29)
• InChI Key： HJGUTMYNYNFTAA-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C1=CC=CC(C(F)(F)F)=C1

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide

N-2-(4-Fluorophenyl)-2-(4-Methylpiperazin-1-yl)Ethyl-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 898448-58-3, commonly referred to as N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its complex structure, which includes a benzamide backbone, a trifluoromethyl group, and a piperazine ring substituted with a methyl group and a fluorophenyl moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of intense research interest.

Recent studies have highlighted the potential of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethyl group is known to enhance the stability and lipophilicity of the molecule, which are critical properties for drug candidates. Additionally, the piperazine ring contributes to hydrogen bonding capabilities, further enhancing the molecule's bioavailability and target specificity. These findings have been corroborated by in vitro assays, where the compound demonstrated potent inhibitory activity against several kinases associated with cancer and inflammatory diseases.

The synthesis of N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediates such as 4-fluorophenylethanol and 3-trifluoromethylbenzoic acid, followed by coupling reactions to form the final product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets rigorous quality standards for pharmaceutical applications.

In terms of applications, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-3-(trifluoromethyl)benzamide has shown promise in the development of next-generation pesticides. Its ability to inhibit key enzymes in pest metabolism makes it a potential candidate for environmentally friendly agricultural solutions. Furthermore, preliminary studies suggest that this compound may also find use in advanced materials science, particularly in the design of high-performance polymers and coatings.

From a structural perspective, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl serves as a versatile linker that connects the benzamide core with other functional groups. This modular design allows for easy modification of the molecule to tailor its properties for specific applications. For instance, substituting the trifluoromethyl group with other electron-withdrawing or donating groups can significantly alter the molecule's electronic characteristics, opening up new avenues for research and development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-ylium) derivatives. These studies have provided insights into the compound's interaction with biological targets at an atomic level, paving the way for rational drug design strategies. Additionally, green chemistry approaches are being explored to minimize waste and energy consumption during the synthesis process, aligning with global sustainability goals.

In conclusion, N-CAS No. 898448583 represents a cutting-edge compound with vast potential across multiple industries. Its unique structure, combined with recent research findings, positions it as a key player in drug discovery and material science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing modern science is expected to grow significantly.